Cas no 2035019-29-3 ((2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)oxan-4-ylprop-2-enamide)

• Product Name: (2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)oxan-4-ylprop-2-enamide
• CAS No: 2035019-29-3
• MF: C₁₆H₁₇NO₂S₂
• MW: 319.441681623459
• CID: 6006180
• PubChem ID: 121016548
• Update Time: 2025-06-10

(2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)oxan-4-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)oxan-4-ylprop-2-enamide
• 2035019-29-3
• F6204-0829
• AKOS026687159
• (2E)-3-(thiophen-2-yl)-N-[4-(thiophen-2-yl)oxan-4-yl]prop-2-enamide
• (E)-3-(thiophen-2-yl)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)acrylamide
• (E)-3-thiophen-2-yl-N-(4-thiophen-2-yloxan-4-yl)prop-2-enamide

• Inchi： 1S/C16H17NO2S2/c18-15(6-5-13-3-1-11-20-13)17-16(7-9-19-10-8-16)14-4-2-12-21-14/h1-6,11-12H,7-10H2,(H,17,18)/b6-5+
• InChI Key： STOFDABDGKJPBM-AATRIKPKSA-N
• SMILES： S1C=CC=C1C1(CCOCC1)NC(/C=C/C1=CC=CS1)=O

Computed Properties

• Exact Mass: 319.07007113g/mol
• Monoisotopic Mass: 319.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.8Ų

Additional information on (2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)oxan-4-ylprop-2-enamide

Comprehensive Overview of (2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)oxan-4-ylprop-2-enamide (CAS No. 2035019-29-3)

The compound (2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)oxan-4-ylprop-2-enamide (CAS No. 2035019-29-3) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring dual thiophene rings and an oxan-4-yl moiety, makes it a promising candidate for various applications, including drug development and advanced material synthesis. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for heterocyclic compounds like (2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)oxan-4-ylprop-2-enamide has surged, driven by their versatility in designing small-molecule therapeutics. The compound's thiophene rings are known for their electron-rich properties, which enhance binding affinity in drug-receptor interactions. This characteristic aligns with the growing trend in precision medicine, where researchers seek compounds with tailored molecular architectures to minimize off-target effects. Additionally, the oxan-4-yl group contributes to the molecule's stability, a critical factor in drug delivery systems and pharmacokinetics.

From a synthetic chemistry perspective, (2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)oxan-4-ylprop-2-enamide exemplifies the convergence of green chemistry principles and high-yield synthesis. Modern techniques, such as microwave-assisted reactions and catalyzed cross-coupling, have been employed to optimize its production. These methods not only improve efficiency but also reduce environmental impact, addressing the increasing consumer and regulatory focus on sustainable chemistry. The compound's synthesis is often highlighted in academic discussions about atom economy and waste minimization, making it a model for eco-friendly industrial processes.

The application of (2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)oxan-4-ylprop-2-enamide extends beyond pharmaceuticals. In material science, its conjugated system and π-electron delocalization properties make it a valuable component in organic semiconductors and conductive polymers. These materials are pivotal in developing next-generation flexible electronics and optoelectronic devices, which are central to innovations like wearable technology and solar cells. As the push for renewable energy solutions intensifies, the role of such compounds in energy storage and conversion systems becomes increasingly critical.

Safety and regulatory compliance are paramount when working with (2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)oxan-4-ylprop-2-enamide. While it is not classified as a hazardous substance, proper handling protocols must be followed to ensure workplace safety. The compound's material safety data sheet (MSDS) provides detailed guidelines on storage, disposal, and personal protective equipment (PPE). This aligns with the broader industry emphasis on occupational health and risk management, particularly in laboratories and manufacturing facilities.

In conclusion, (2E)-3-(thiophen-2-yl)-N-4-(thiophen-2-yl)oxan-4-ylprop-2-enamide (CAS No. 2035019-29-3) represents a multifaceted compound with significant potential across diverse scientific domains. Its structural elegance, combined with its applicability in drug discovery and advanced materials, positions it as a subject of ongoing research and innovation. As scientific communities continue to explore its properties, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology today.